N-(3-fluoro-4-methylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide
Overview
Description
“N-(3-fluoro-4-methylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide” is a chemical compound. Its exact properties and applications are not available in the current literature .
Molecular Structure Analysis
The molecular structure of “N-(3-fluoro-4-methylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide” is not available in the current literature .
Chemical Reactions Analysis
The chemical reactions involving “N-(3-fluoro-4-methylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide” are not available in the current literature .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(3-fluoro-4-methylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide” are not available in the current literature .
Scientific Research Applications
For reference:
- 3-Fluoro-4-methylphenylboronic acid (CAS: 168267-99-0) is a related compound with potential applications .
- N-(3-fluoro-4-methylphenyl)-2-(2-methoxyphenoxy)acetamide is another derivative worth exploring.
- For broader context, consider reviewing strategies for synthesizing 1,2,4-triazole-containing scaffolds in drug discovery . 📚
Mechanism of Action
Target of Action
The primary target of N-(3-fluoro-4-methylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide is currently unknown
Biochemical Pathways
Without knowledge of the compound’s target, it’s challenging to summarize the affected biochemical pathways and their downstream effects . Future studies should focus on identifying these pathways to understand the compound’s mechanism of action better.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of N-(3-fluoro-4-methylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide are currently unknown . These properties are crucial for understanding the compound’s bioavailability, which affects its efficacy and safety.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Without more information about n-(3-fluoro-4-methylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide, it’s difficult to discuss these influences .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-5-oxo-1,4-thiazepane-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN2O2S/c1-8-2-3-9(6-10(8)14)15-13(18)11-7-19-5-4-12(17)16-11/h2-3,6,11H,4-5,7H2,1H3,(H,15,18)(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUYVSNFSGJFTBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2CSCCC(=O)N2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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